Cas no 176247-14-6 (3-Decanone, 6-nitro-)

• Product Name: 3-Decanone, 6-nitro-
• CAS No: 176247-14-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 1362873
• Update Time: 2024-08-17

3-Decanone, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Decanone, 6-nitro-

• Inchi： 1S/C10H19NO3/c1-3-5-6-9(11(13)14)7-8-10(12)4-2/h9H,3-8H2,1-2H3
• InChI Key： FEBGARPIKDCCKM-UHFFFAOYSA-N
• SMILES： CCC(=O)CCC([N+]([O-])=O)CCCC

Computed Properties

• Exact Mass: 201.13657

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±25.0 °C(Predicted)
• PSA: 60.21
• pka: 7.94±0.13(Predicted)